Cas no 99783-80-9 (4-Heptynoic acid, 2-methyl-, ethyl ester)

• Product Name: 4-Heptynoic acid, 2-methyl-, ethyl ester
• CAS No: 99783-80-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 4386267
• Update Time: 2025-06-09

4-Heptynoic acid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Heptynoic acid, 2-methyl-, ethyl ester

• Inchi： 1S/C10H16O2/c1-4-6-7-8-9(3)10(11)12-5-2/h9H,4-5,8H2,1-3H3
• InChI Key： OUOUWBWADJGCBT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)CC#CCC

Additional information on 4-Heptynoic acid, 2-methyl-, ethyl ester

Comprehensive Analysis of 4-Heptynoic acid, 2-methyl-, ethyl ester (CAS No. 99783-80-9)

4-Heptynoic acid, 2-methyl-, ethyl ester is a specialized organic compound with significant applications in synthetic chemistry and material science. This ester derivative, identified by CAS No. 99783-80-9, is characterized by its unique molecular structure featuring a heptynoic acid backbone with a methyl group at the 2-position and an ethyl ester functional group. Its chemical properties make it a valuable intermediate in the synthesis of fragrances, pharmaceuticals, and advanced polymers.

The growing interest in sustainable chemistry and green synthesis has propelled research into compounds like 4-Heptynoic acid, 2-methyl-, ethyl ester. Researchers are exploring its potential as a bio-based building block for eco-friendly materials, aligning with global trends toward reducing carbon footprints. Its alkyne functionality also makes it a candidate for click chemistry applications, a hot topic in drug discovery and nanotechnology.

In the context of industrial applications, this compound is often discussed alongside high-performance lubricants and specialty coatings. Its molecular stability under high temperatures and resistance to oxidation are key attributes driving its adoption. Recent studies highlight its role in advanced composite materials, where it enhances durability and flexibility—a critical consideration for aerospace and automotive sectors.

From a safety and handling perspective, 4-Heptynoic acid, 2-methyl-, ethyl ester requires standard laboratory precautions. While not classified as hazardous under typical conditions, proper ventilation and personal protective equipment (PPE) are recommended during handling. This aligns with broader industry queries about safe chemical storage and workplace safety protocols, which dominate search engine trends in the chemical sector.

The compound’s spectroscopic data (e.g., NMR, IR) and chromatographic behavior are frequently searched by analytical chemists. Its distinct mass fragmentation patterns and retention times in GC-MS analyses make it a useful reference standard. These technical details cater to professionals seeking compound identification methods or quality control benchmarks.

Emerging discussions in flavor and fragrance chemistry have also spotlighted ethyl ester derivatives like this compound. Its potential to contribute fruity or floral notes in perfumery aligns with consumer demand for natural-inspired synthetics. This intersects with popular searches about sustainable fragrance ingredients and synthetic alternatives to plant-derived compounds.

In summary, 4-Heptynoic acid, 2-methyl-, ethyl ester (CAS No. 99783-80-9) exemplifies the intersection of innovation and practical utility in modern chemistry. Its versatility across industries—from materials science to flavor engineering—ensures its relevance in both academic and commercial spheres. As research continues to uncover new applications, this compound remains a subject of keen scientific and industrial interest.